molecular formula C24H16N2O3 B8573591 2-[(2,5-Diphenyl-1,3-oxazol-4-yl)methyl]-1H-isoindole-1,3(2H)-dione CAS No. 90011-95-3

2-[(2,5-Diphenyl-1,3-oxazol-4-yl)methyl]-1H-isoindole-1,3(2H)-dione

Cat. No. B8573591
CAS RN: 90011-95-3
M. Wt: 380.4 g/mol
InChI Key: SKBMTVCFQKOVDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(2,5-Diphenyl-1,3-oxazol-4-yl)methyl]-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C24H16N2O3 and its molecular weight is 380.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[(2,5-Diphenyl-1,3-oxazol-4-yl)methyl]-1H-isoindole-1,3(2H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(2,5-Diphenyl-1,3-oxazol-4-yl)methyl]-1H-isoindole-1,3(2H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

90011-95-3

Product Name

2-[(2,5-Diphenyl-1,3-oxazol-4-yl)methyl]-1H-isoindole-1,3(2H)-dione

Molecular Formula

C24H16N2O3

Molecular Weight

380.4 g/mol

IUPAC Name

2-[(2,5-diphenyl-1,3-oxazol-4-yl)methyl]isoindole-1,3-dione

InChI

InChI=1S/C24H16N2O3/c27-23-18-13-7-8-14-19(18)24(28)26(23)15-20-21(16-9-3-1-4-10-16)29-22(25-20)17-11-5-2-6-12-17/h1-14H,15H2

InChI Key

SKBMTVCFQKOVDR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=C(N=C(O2)C3=CC=CC=C3)CN4C(=O)C5=CC=CC=C5C4=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of potassium phthalimide (10 g, 54 mmoles) and 4-chloromethyl-2,5-diphenyloxazole (10.4 g, 40 mmoles) in 80 cc of dimethylformamide was heated at 100° C. for 2 hours. When the solution was cooled to room temperature 300 cc of water was added. The solution was extracted with chloroform several times. The combined chloroform solution was washed with 20-30 ml of 0.2N sodium hydroxide and finally with water. After drying over sodium sulfate the chloroform was concentrated. The product precipitated out.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
10.4 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
300 mL
Type
reactant
Reaction Step Two

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